Cas no 828-87-5 (5-Methyl-1-(p-tolyl)-1H-pyrazole)

5-Methyl-1-(p-tolyl)-1H-pyrazole structure

828-87-5 structure

Product Name:5-Methyl-1-(p-tolyl)-1H-pyrazole

CAS No:828-87-5

MF:C₁₁H₁₂N₂

MW:172.226382255554

CID:95164

PubChem ID:53302146

Update Time:2025-09-20

5-Methyl-1-(p-tolyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1-(p-tolyl)-1H-pyrazole
- 5-methyl-1-(4-methylphenyl)pyrazole
- 5-methyl-1-p-tolyl-1H-pyrazole
- 5-Methyl-1-(4-methylphenyl)-1H-pyrazole (ACI)
- Pyrazole, 5-methyl-1-p-tolyl- (7CI, 8CI)
- 828-87-5
- SCHEMBL23130273
- DTXSID40693334
- 5-Methyl-1-(4-methylphenyl)-1H-pyrazole
- AKOS010087245
- Inchi： 1S/C11H12N2/c1-9-3-5-11(6-4-9)13-10(2)7-8-12-13/h3-8H,1-2H3
- InChI Key： MLWAWLUISSQJJO-UHFFFAOYSA-N
- SMILES： N1N(C2C=CC(C)=CC=2)C(C)=CC=1

Computed Properties

Exact Mass: 172.100048391g/mol
Monoisotopic Mass: 172.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 272 ºC
Flash Point: 117.0±21.5 ºC,
Solubility: Very slightly soluble (0.4 g/l) (25 º C),

5-Methyl-1-(p-tolyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049003388-1g	5-Methyl-1-(p-tolyl)-1H-pyrazole	828-87-5	95%	1g	$411.84	2023-09-01
Chemenu	CM188549-1g	5-methyl-1-(p-tolyl)-1H-pyrazole	828-87-5	95%	1g	$482	2021-08-05
Chemenu	CM188549-1g	5-methyl-1-(p-tolyl)-1H-pyrazole	828-87-5	95%	1g	$457	2023-02-01
Crysdot LLC	CD11050389-1g	5-Methyl-1-(p-tolyl)-1H-pyrazole	828-87-5	95+%	1g	$510	2024-07-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY404954-1g	5-Methyl-1-(p-tolyl)-1H-pyrazole	828-87-5	≥95%	1g	¥9600.00	2025-04-12
Ambeed	A704923-1g	5-Methyl-1-(p-tolyl)-1H-pyrazole	828-87-5	95+%	1g	$412.0	2025-04-16

5-Methyl-1-(p-tolyl)-1H-pyrazole Production Method

Production Method 1

288251-47-8

828-87-5

Reaction Conditions

1.1 Reagents: Glycerol ; 3 h, 270 °C; cooled

Reference

Functionalized 4-Aminoquinolines by Rearrangement of Pyrazole N-Heterocyclic Carbenes

Schmidt, Andreas; et al, Angewandte Chemie, 2010, 49(15), 2790-2793

Production Method 2

637-60-5

828-87-5

Reaction Conditions

1.1 Catalysts: Iodine Solvents: Ethanol ; 1 h, rt → reflux
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

I2-Mediated Oxidative C-N Bond Formation for Metal-Free One-Pot Synthesis of Di-, Tri-, and Tetrasubstituted Pyrazoles from α,β-Unsaturated Aldehydes/Ketones and Hydrazines

Zhang, Xinting; et al, Journal of Organic Chemistry, 2014, 79(21), 10170-10178

Production Method 3

618092-32-3

828-87-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol ; rt; 5 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
2.1 Reagents: Glycerol ; 3 h, 270 °C; cooled

Reference

Functionalized 4-Aminoquinolines by Rearrangement of Pyrazole N-Heterocyclic Carbenes

Schmidt, Andreas; et al, Angewandte Chemie, 2010, 49(15), 2790-2793

Production Method 4

539-44-6

51145-57-4

828-87-5

Reaction Conditions

1.1 Solvents: Ethanol ; 2 h, reflux; reflux → rt
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ; rt; 5 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
3.1 Reagents: Glycerol ; 3 h, 270 °C; cooled

Reference

Functionalized 4-Aminoquinolines by Rearrangement of Pyrazole N-Heterocyclic Carbenes

Schmidt, Andreas; et al, Angewandte Chemie, 2010, 49(15), 2790-2793